Cas no 135561-75-0 ((2S)-1-3-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: (2S)-1-3-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 135561-75-0
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 6222783
• PubChem ID: 9920690
• Update Time: 2025-06-11

(2S)-1-3-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-3-(trifluoromethyl)phenylpropan-2-ol
• Benzeneethanol, a-methyl-3-(trifluoromethyl)-, (aS)-
• Benzeneethanol, α-methyl-3-(trifluoromethyl)-, (αS)-

• Inchi： 1S/C10H11F3O/c1-7(14)5-8-3-2-4-9(6-8)10(11,12)13/h2-4,6-7,14H,5H2,1H3/t7-/m0/s1
• InChI Key： WNIKNSNYJWTSDT-ZETCQYMHSA-N
• SMILES： C1(C[C@H](C)O)=CC=CC(C(F)(F)F)=C1

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 221.4±35.0 °C(Predicted)
• pka: 14.86±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2S)-1-3-(trifluoromethyl)phenylpropan-2-ol

Professional Introduction to (2S)-1-3-(trifluoromethyl)phenylpropan-2-ol (CAS No. 135561-75-0)

The compound (2S)-1-3-(trifluoromethyl)phenylpropan-2-ol, identified by its CAS number 135561-75-0, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a chiral center and a trifluoromethyl group, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of innovative therapeutic agents.

The presence of the trifluoromethyl group in the phenylpropan-2-ol backbone imparts enhanced metabolic stability and lipophilicity, which are critical factors in drug design. These characteristics contribute to improved pharmacokinetic profiles, allowing for longer half-lives and more efficient absorption and distribution within the body. Furthermore, the chiral center at the second carbon position ((2S)) ensures enantioselectivity, a crucial aspect in pharmaceuticals where different enantiomers can exhibit distinct biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (2S)-1-3-(trifluoromethyl)phenylpropan-2-ol and biological targets. Studies have demonstrated that this compound can interact with specific enzymes and receptors, modulating pathways involved in inflammation, pain perception, and neurotransmission. These findings align with the growing interest in developing next-generation therapeutics that leverage fluorinated aromatic compounds for their enhanced binding affinity and selectivity.

In the realm of medicinal chemistry, the synthesis of derivatives of (2S)-1-3-(trifluoromethyl)phenylpropan-2-ol has been extensively explored. Researchers have synthesized various analogs to optimize pharmacological properties such as solubility, bioavailability, and target specificity. The trifluoromethyl group, in particular, has been shown to enhance binding interactions with proteins by increasing electronic density and steric hindrance at key binding sites. This has opened new avenues for designing molecules with improved therapeutic efficacy.

The structural motif of (2S)-1-3-(trifluoromethyl)phenylpropan-2-ol also finds relevance in the development of agrochemicals and specialty chemicals. The combination of a phenyl ring with a propanol side chain provides a versatile scaffold for creating compounds with desired biological activities. For instance, modifications at the trifluoromethyl-substituted phenyl ring have led to the discovery of novel compounds with herbicidal and fungicidal properties, contributing to sustainable agricultural practices.

From a synthetic chemistry perspective, the preparation of (2S)-1-3-(trifluoromethyl)phenylpropan-2-ol involves sophisticated methodologies that highlight the ingenuity of modern organic synthesis. Key steps include asymmetric reduction to establish the chiral center, followed by functional group transformations to introduce the trifluoromethyl group. These synthetic routes not only showcase the versatility of current chemical techniques but also underscore the importance of precision in constructing complex molecular architectures.

The compound's potential applications extend beyond traditional pharmaceuticals into emerging fields such as materials science and nanotechnology. The unique electronic properties conferred by the trifluoromethyl group make it an attractive component for designing advanced materials with tailored optical and electronic characteristics. Additionally, its chiral nature allows for applications in catalysis, where enantiomerically pure compounds serve as efficient catalysts or ligands in asymmetric reactions.

As research continues to evolve, the role of compounds like (2S)-1-3-(trifluoromethyl)phenylpropan-2-ol is expected to expand further. Collaborative efforts between academia and industry are driving innovation in drug discovery and material science, leveraging cutting-edge technologies to unlock new possibilities. The continued exploration of this compound's potential will undoubtedly contribute to advancements that benefit both human health and industrial applications.